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Compound of Interest

Compound Name: Ethyl 5-Amino-2-naphthoate

Cat. No.: B8667460

Get Quote

Ethyl 5-amino-2-naphthoate is a bifunctional aromatic compound featuring a naphthalene

core substituted with a primary amine and an ethyl ester. These functional groups dictate its

reactivity and make it a valuable intermediate in organic synthesis. The naphthalene scaffold is

a common motif in medicinal chemistry, and the amino group provides a key handle for

derivatization.

Property Value Source

IUPAC Name
Ethyl 5-aminonaphthalene-2-

carboxylate
-

Molecular Formula C₁₃H₁₃NO₂ Calculated

Molecular Weight 215.25 g/mol Calculated

Appearance Yellow solid [1]

Melting Point 94 - 95 °C [1]

Solubility
Insoluble in water; Soluble in

ethanol.
[1][2]

CAS Number 84765-65-1 -
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Section 2: Hazard Identification and GHS
Classification (Inferred)
A formal, universally adopted GHS classification for ethyl 5-amino-2-naphthoate is not

consistently available. Therefore, the following classification is inferred from data on structurally

related compounds, such as ethyl 2-naphthoate and various aminonaphthols, which share key

structural motifs.[3][4] This approach provides a conservative and scientifically sound basis for

risk assessment.

GHS Classification Hazard Statement Pictogram Signal Word

Skin

Corrosion/Irritation,

Category 2

H315: Causes skin

irritation
Irritant Warning

Serious Eye

Damage/Eye Irritation,

Category 2

H319: Causes serious

eye irritation
Irritant Warning

Specific Target Organ

Toxicity (Single

Exposure), Category 3

H335: May cause

respiratory irritation
Irritant Warning

Primary Health Hazards: The primary hazards are associated with its irritant properties.[3][4]

Inhalation: Inhalation of dust may cause irritation to the respiratory tract.

Skin Contact: Direct contact can cause skin irritation, redness, and discomfort.

Eye Contact: The compound is expected to be a serious eye irritant, potentially causing

significant discomfort and redness upon contact.

Ingestion: While acute oral toxicity data is not available, ingestion may be harmful.[5]

Precautionary Statements (Selected):

P261: Avoid breathing dust.
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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Hazard Assessment

Hazard Communication

Chemical Substance
(Ethyl 5-Amino-2-Naphthoate)

Analyze Toxicological &
Physicochemical Data

(Analogues: Aminonaphthols, Naphthoates)

 is assessed via

Classify Hazards
(e.g., Skin Irrit. 2, Eye Irrit. 2)

 leads to

Generate Safety
Data Sheet (SDS)

Create Product Label
(Pictograms, Signal Word, H/P Statements)

End User
(Researcher, Scientist)

 informs  informs

Reaction Phase Workup & Isolation

1. Combine Reactants
(Ethyl 5-nitro-2-naphthoate,

Ethanol, 10% Pd/C)

2. Hydrogenate
(50 psi H₂, 3-4h)

3. Filter Mixture
(Remove Catalyst)

4. Concentrate Filtrate
(Rotary Evaporation)

Final Product
(Ethyl 5-Amino-2-Naphthoate)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. prepchem.com [prepchem.com]

2. fishersci.com [fishersci.com]

3. Ethyl 2-naphthoate | C13H12O2 | CID 76363 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 5-Amino-2-naphthol | C10H9NO | CID 6865 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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